Cas no 98141-42-5 (4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 98141-42-5
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• MDL: MFCD09750213
• CID: 797022
• PubChem ID: 222247
• Update Time: 2025-04-19

4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4,6-dichloro-1-methylpyrazolo[3,4-d]pyrimidine
• 1H-PYRAZOLO[3,4-D]PYRIMIDINE, 4,6-DICHLORO-1-METHYL-
• NSC7866
• 1H-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-1-methyl-
• TYMWHTJGWKSXRY-UHFFFAOYSA-N
• PB23666
• BL001027
• AM807404
• AB0037790
• ST1181172
• Y5119
• BP-11258
• 4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, AldrichCPR
• AKOS015830629
• EN300-62622
• F2064-0050
• Z979749710
• DTXSID70278517
• SY041844
• NSC-7866
• 98141-42-5
• MFCD09750213
• FT-0646784
• SCHEMBL55774
• A849247
• CS-0051102
• W-204171
• PS-4744

• MDL： MFCD09750213
• Inchi： 1S/C6H4Cl2N4/c1-12-5-3(2-9-12)4(7)10-6(8)11-5/h2H,1H3
• InChI Key： TYMWHTJGWKSXRY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C)C2=NC(=N1)Cl

Computed Properties

• Exact Mass: 201.98100
• Monoisotopic Mass: 201.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.1

Experimental Properties

• Density: 1.76
• Boiling Point: 284 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.76
• PSA: 43.60000
• LogP: 1.67010

4,6-Dichloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：